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Compound of Interest

Compound Name: RKI 1447 dihydrochloride

Cat. No.: B1191909

Get Quote

Abstract & Introduction
RKI-1447 is a potent, small-molecule inhibitor of the Rho-associated coiled-coil containing

protein kinases (ROCK1 and ROCK2), critical mediators of cytoskeletal reorganization,

migration, and invasion.[1][2][3][4] While highly efficacious in in vitro assays (IC50: 14.5 nM for

ROCK1, 6.2 nM for ROCK2), its translation to in vivo models is frequently hampered by poor

aqueous solubility and the acidity of its dihydrochloride salt form.

This application note provides a field-validated, reproducible guide for preparing RKI-1447

dihydrochloride (2HCl) for intraperitoneal (IP) administration. Unlike generic protocols, this

guide addresses the specific solubility cliffs of the 2HCl salt and provides two distinct

formulation strategies: a Cyclodextrin-based "Gold Standard" for high-dose efficacy studies (up

to 200 mg/kg) and a Co-solvent System for acute or lower-dose pharmacokinetic studies.

Chemical Profile[5][6][7][8][9][10]
Compound: RKI-1447 Dihydrochloride[3][5][6][7]

MW: 399.29 g/mol [3][7]
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CAS: 1782109-09-4[3][5][7]

Solubility Baseline:

Water:[4][8][9][10] Low (~4 mg/mL) - Insufficient for high-dose IP.

DMSO: High (~40–100 mg/mL).

Acidity: The 2HCl moiety yields a highly acidic solution in unbuffered water (pH ~3–4),

necessitating buffering to prevent peritonitis and writhing in animal subjects.

Mechanism of Action
Understanding the signaling cascade is vital for interpreting efficacy data. RKI-1447 acts by

competitively binding the ATP pocket of ROCK1/2, preventing the phosphorylation of Myosin

Light Chain (MLC) and LIM Kinase (LIMK), thereby collapsing actin stress fibers.
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Figure 1: RKI-1447 mechanism of action targeting the RhoA/ROCK pathway to suppress tumor

invasion.

Formulation Protocols
Strategic Selection: Which Protocol to Use?

Protocol A (Cyclodextrin): Use for long-term efficacy studies or high doses (>50 mg/kg). This

method mimics the seminal Cancer Research (2012) study, reducing vehicle toxicity and

irritation.

Protocol B (Co-Solvent): Use for short-term PK studies or lower doses (<50 mg/kg). Easier to

prepare but carries a higher risk of vehicle-induced toxicity due to DMSO/Tween.

Protocol A: The "Gold Standard" (HP-β-CD)
Based on Patel et al. (2012) and BenchChem guidelines.

Target Concentration: 20 mg/mL (allows 200 mg/kg dose in 200 µL for a 20g mouse). Vehicle:

20% (w/v) 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in PBS.

Reagents:

RKI-1447 Dihydrochloride[3][8][5][6][7]

HP-β-CD (Sigma or equivalent)

PBS (Phosphate Buffered Saline, pH 7.4) Note: Use PBS, not water, to help buffer the acidic

salt.

1N NaOH (for pH adjustment)

Procedure:

Vehicle Prep: Dissolve 2.0 g of HP-β-CD in 10 mL of PBS. Filter sterilize (0.22 µm).

Weighing: Weigh exactly 20 mg of RKI-1447 2HCl into a sterile microcentrifuge tube.

Dissolution: Add 1.0 mL of the 20% HP-β-CD vehicle to the powder.
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Agitation: Vortex vigorously for 1–2 minutes. If particles persist, sonicate in a water bath at

37°C for 5–10 minutes.

pH Adjustment (CRITICAL): Spot 2 µL onto a pH strip. It will likely be acidic (pH ~4).

Carefully add 1N NaOH in 0.5 µL increments while vortexing until pH reaches ~6.0–6.5. Do

not over-alkalinize, or the free base may precipitate.

Sterilization: Pass through a 0.22 µm syringe filter (PES or PVDF membrane) immediately

before injection.

Protocol B: The Co-Solvent Alternative
Standard "Selleck/MedChemExpress" formulation for hydrophobic kinase inhibitors.

Target Concentration: 2.5 mg/mL to 5 mg/mL (Suitable for 25–50 mg/kg doses). Vehicle

Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[5][6]

Procedure:

Stock: Dissolve RKI-1447 2HCl in pure DMSO to create a 50 mg/mL stock solution. (Store

aliquots at -80°C).

Stepwise Addition (To make 1 mL working solution):

Step 1: Pipette 100 µL of DMSO Stock (50 mg/mL) into a tube.

Step 2: Add 400 µL of PEG300. Vortex mix. (Solution must remain clear).

Step 3: Add 50 µL of Tween-80. Vortex mix.

Step 4: Slowly add 450 µL of warm Saline or PBS. Vortex immediately.

Validation: Inspect for cloudiness. If precipitation occurs, sonicate.[5][6] If it persists, the

concentration is too high for this vehicle; dilute with more vehicle.

Dosing & Administration Guidelines
Maximum Tolerated Volumes
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For IP injection in mice, the guideline volume is 10 mL/kg.

20g Mouse: Ideal = 100–200 µL. Max = 400 µL (not recommended for repeated dosing).

Dose Calculation Table (Based on 20g Mouse)
Target Dose
(mg/kg)

Required Drug
(mg/mouse)

Conc. @ 100
µL Inj.[4] Vol

Conc. @ 200
µL Inj. Vol

Recommended
Protocol

10 mg/kg 0.2 mg 2 mg/mL 1 mg/mL
Protocol B (Co-

Solvent)

50 mg/kg 1.0 mg 10 mg/mL 5 mg/mL Protocol B or A

100 mg/kg 2.0 mg 20 mg/mL 10 mg/mL
Protocol A (HP-

β-CD)

200 mg/kg* 4.0 mg 40 mg/mL 20 mg/mL
Protocol A (HP-

β-CD)

*Note: 200 mg/kg was the efficacy dose used by Patel et al. (2012) to achieve 87% tumor

inhibition.

Workflow Visualization
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Figure 2: Decision tree for vehicle selection and preparation workflow.

Troubleshooting & Safety
Precipitation upon Saline Addition (Protocol B): This is the "crashing out" phenomenon.
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Solution: Ensure the DMSO/PEG/Tween mixture is well-vortexed before adding saline.

Add saline dropwise. If it still crashes, reduce the final concentration or switch to Protocol

A.

Animal Distress (Writhing):

Cause: Solution is too acidic (common with Dihydrochloride salts).

Solution: Re-check pH. If pH < 5.0, neutralize with dilute NaOH. Ensure the solution is

isotonic.

Storage:

Store RKI-1447 powder at -20°C.[3][7]

Formulated solutions (Protocol A or B) should be prepared fresh daily. Do not store

aqueous solutions of the inhibitor for >24 hours as hydrolysis or precipitation may occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.tocris.com/products/rki-1447-dihydrochloride_5061
https://www.rndsystems.com/products/rki-1447-dihydrochloride_5061
https://pubmed.ncbi.nlm.nih.gov/22846914/
https://pubmed.ncbi.nlm.nih.gov/22846914/
https://www.benchchem.com/product/b1191909?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. RKI-1447 is a potent inhibitor of the Rho-associated ROCK kinases with anti-invasive and
antitumor activities in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

2. RKI-1447 is a potent inhibitor of the Rho-associated ROCK kinases with anti-invasive and
anti-tumor activities in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

3. RKI 1447 dihydrochloride | Rho-Kinases | Tocris Bioscience [tocris.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. medchemexpress.com [medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

7. rndsystems.com [rndsystems.com]

8. selleckchem.com [selleckchem.com]

9. CN102225049A - Preparation method of ambroxol hydrochloride injection with stable pH
value - Google Patents [patents.google.com]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Preparation of RKI-1447
Dihydrochloride for Intraperitoneal Injection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191909/docs#application-note-preparation-of-rki-
1447-dihydrochloride-for-intraperitoneal-injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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